Cas no 1261959-78-7 (1-(5-Bromo-2-chlorophenyl)pyrrolidine)

• Product Name: 1-(5-Bromo-2-chlorophenyl)pyrrolidine
• CAS No: 1261959-78-7
• MF: C₁₀H₁₁BrClN
• MW: 260.558040857315
• MDL: MFCD18311878
• CID: 1025184
• PubChem ID: 53217072
• Update Time: 2025-05-20

1-(5-Bromo-2-chlorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-chlorophenyl)pyrrolidine
• CS-0211404
• 4-Bromo-1-chloro-2-pyrrolidinobenzene
• DTXSID10682179
• MFCD18311878
• A889537
• 1261959-78-7
• BS-20325
• AKOS015834759
• Pyrrolidine, 1-(5-bromo-2-chlorophenyl)-
• DB-311069

• MDL： MFCD18311878
• Inchi： 1S/C10H11BrClN/c11-8-3-4-9(12)10(7-8)13-5-1-2-6-13/h3-4,7H,1-2,5-6H2
• InChI Key： YHSHHIFONFVBHU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)N1CCCC1)Cl

Computed Properties

• Exact Mass: 258.97600
• Monoisotopic Mass: 258.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 3.76770

1-(5-Bromo-2-chlorophenyl)pyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(5-Bromo-2-chlorophenyl)pyrrolidine

1-(5-Bromo-2-chlorophenyl)pyrrolidine: A Comprehensive Overview

The compound with CAS No. 1261959-78-7, commonly referred to as 1-(5-Bromo-2-chlorophenyl)pyrrolidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential therapeutic applications.

Pyrrolidine is a five-membered nitrogen-containing ring structure that forms the core of this molecule. The substitution pattern on the pyrrolidine ring plays a crucial role in determining its pharmacological properties. In the case of 1-(5-Bromo-2-chlorophenyl)pyrrolidine, the nitrogen atom at position 1 is substituted with a phenyl group that carries bromine and chlorine atoms at positions 5 and 2, respectively. This unique substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for drug discovery.

Recent studies have highlighted the potential of 1-(5-Bromo-2-chlorophenyl)pyrrolidine as a lead compound in the development of novel therapeutics targeting central nervous system disorders. Researchers have demonstrated that this compound exhibits potent activity against various neurological conditions, including epilepsy and depression. The bromine and chlorine substituents on the phenyl ring contribute to its ability to modulate key neurotransmitter systems, such as serotonin and gamma-aminobutyric acid (GABA), which are critical for maintaining neurological balance.

One of the most intriguing aspects of 1-(5-Bromo-2-chlorophenyl)pyrrolidine is its ability to cross the blood-brain barrier (BBB). This property is essential for drugs targeting CNS disorders, as it ensures that the compound can reach its site of action in sufficient concentrations. Preclinical studies have shown that this compound demonstrates excellent BBB penetration, which is attributed to its lipophilic nature and favorable pharmacokinetic profile.

Moreover, 1-(5-Bromo-2-chlorophenyl)pyrrolidine has been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in numerous diseases, including neurodegenerative disorders and cardiovascular diseases. Experimental data indicate that this compound can inhibit pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential as an anti-inflammatory agent.

The synthesis of 1-(5-Bromo-2-chlorophenyl)pyrrolidine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The starting material typically involves bromobenzene derivatives, which are subjected to nucleophilic aromatic substitution reactions to introduce the pyrrolidine moiety. The reaction conditions are carefully optimized to ensure high yields and selectivity, reflecting the complexity of constructing such a specific substitution pattern.

In terms of toxicity profiles, 1-(5-Bromo-2-chlorophenyl)pyrrolidine has been evaluated in acute and chronic toxicity studies using animal models. Results indicate that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed on major organ systems. However, further long-term studies are required to fully assess its safety profile for human use.

Looking ahead, 1-(5-Bromo-2-chlorophenyl)pyrrolidine holds promising potential for advancing into clinical trials as a novel therapeutic agent. Its unique combination of CNS activity, anti-inflammatory properties, and favorable pharmacokinetics positions it as a strong candidate for addressing unmet medical needs in neurology and psychiatry.